molecular formula C22H19N3O4S B11582123 (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

(5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Cat. No.: B11582123
M. Wt: 421.5 g/mol
InChI Key: ACKUKQVECZXWFP-UYRXBGFRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a fused heterocyclic system comprising a thiazolo-triazolone core modified with a 2-(allyloxy)benzylidene group at position 5 and a 3,4-dimethoxyphenyl substituent at position 2. This structure is part of a broader class of thiazolo[3,2-b][1,2,4]triazol-6(5H)-one derivatives, which are synthesized via cyclocondensation or Knoevenagel reactions involving substituted benzaldehydes and thiazolidinone precursors . The Z-configuration of the benzylidene double bond is critical for maintaining planar molecular geometry and optimizing π-π stacking interactions, as observed in crystallographic studies of related compounds .

Properties

Molecular Formula

C22H19N3O4S

Molecular Weight

421.5 g/mol

IUPAC Name

(5Z)-2-(3,4-dimethoxyphenyl)-5-[(2-prop-2-enoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C22H19N3O4S/c1-4-11-29-16-8-6-5-7-14(16)13-19-21(26)25-22(30-19)23-20(24-25)15-9-10-17(27-2)18(12-15)28-3/h4-10,12-13H,1,11H2,2-3H3/b19-13-

InChI Key

ACKUKQVECZXWFP-UYRXBGFRSA-N

Isomeric SMILES

COC1=C(C=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC=CC=C4OCC=C)/SC3=N2)OC

Canonical SMILES

COC1=C(C=C(C=C1)C2=NN3C(=O)C(=CC4=CC=CC=C4OCC=C)SC3=N2)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often involve the use of specific catalysts, solvents, and temperature control to ensure high yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized synthetic routes that allow for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to achieve consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, where specific functional groups are replaced by nucleophiles.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often require anhydrous solvents and controlled temperatures .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For instance, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

(5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but initial studies suggest that it may influence signaling pathways related to inflammation and cell proliferation .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Key structural analogs differ in substituents on the benzylidene and triazole rings, which significantly influence solubility, melting points, and spectral characteristics.

Table 1: Physical Properties of Selected Thiazolo-Triazolone Derivatives

Compound ID Substituents (Position 5 / Position 2) Yield (%) Melting Point (°C) Reference
Target Compound 2-(Allyloxy)benzylidene / 3,4-dimethoxyphenyl - - -
Compound 2c 2-(Allyloxy)benzylidene / H 63 133–136
Compound 2e 4-(Diethylamino)benzylidene / H 67 232–234
5-[(Z)-2,3-Dimethoxybenzylidene] 2,3-Dimethoxybenzylidene / H - -
617694-29-8 3,4-Diethoxybenzylidene / 2-thienyl - -
  • Position 5 Substituents: The allyloxy group in Compound 2c enhances solubility in polar solvents (e.g., ethanol) compared to bulkier substituents like diethylamino (Compound 2e), which increases melting points due to stronger intermolecular interactions. Methoxy/ethoxy groups (e.g., 2,3-dimethoxy in ) improve planarity and stability, as evidenced by crystallographic data showing interplanar angles <2° between the thiazolo-triazole core and aromatic rings .

Table 2: Spectral Data for Key Analogs

Compound ID $^1$H-NMR Shifts (δ, ppm) $^{13}$C-NMR (δ, ppm) LCMS (m/z) Reference
Target Compound Not reported in evidence Not reported - -
Compound 2c 8.50 (s, =CH), 7.61–7.17 (C6H4), 6.12 (CH₂=CH) 159.8 (C=O), 134.1 (aromatic) 286 [M+H]+
Compound 2e 8.46 (s, =CH), 7.60–6.86 (C6H4), 3.47 (CH₂) 158.8 (C=O), 150.5 (diethylamino) 314 [M+H]+
617694-29-8 Data not available Data not available -
  • Synthesis: The target compound’s synthesis likely parallels methods for Compound 2c , involving Knoevenagel condensation between 2-(allyloxy)benzaldehyde and a preformed thiazolo-triazolone precursor under acidic conditions (e.g., acetic acid/sodium acetate) . Yields for allyloxy-substituted analogs (~63%) are comparable to other derivatives (44–90%), with reaction times optimized for substituent reactivity .

Biological Activity

The compound (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a thiazolotriazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its structural characteristics, synthesis methods, and biological activities based on recent research findings.

Structural Characteristics

The compound features a complex structure characterized by:

  • Thiazole and Triazole Rings : These heterocyclic systems are known for their diverse biological activities.
  • Allyloxy Substituent : This group may enhance the compound's reactivity and biological interactions.
  • Dimethoxyphenyl Group : The presence of methoxy groups can influence the compound's lipophilicity and bioavailability.

The molecular formula is C22H19N3O4SC_{22}H_{19}N_{3}O_{4}S with a molecular weight of approximately 421.5 g/mol.

Synthesis Methods

The synthesis of (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic synthesis techniques. Common steps include:

  • Formation of Thiazole and Triazole Rings : Utilizing precursors that can undergo cyclization reactions.
  • Substitution Reactions : Incorporating the allyloxy and dimethoxy groups through nucleophilic substitution.
  • Optimization of Reaction Conditions : Adjusting temperature, solvent, and catalysts to maximize yield and purity.

Biological Activity

Research indicates that compounds with similar structural motifs often exhibit significant biological activities. The following summarizes key findings regarding the biological activity of (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one:

  • Antimicrobial Activity : Studies have shown that thiazole and triazole derivatives possess broad-spectrum antimicrobial properties. The specific compound has demonstrated activity against various bacterial strains.
  • Anti-inflammatory Effects : Similar compounds have been identified as potent inhibitors of inflammatory pathways, particularly through the inhibition of enzymes such as lipoxygenase (LOX) . The compound's structure suggests potential inhibition of COX-II enzymes as well.
  • Anticancer Potential : The presence of multiple functional groups may facilitate interactions with cellular targets involved in cancer progression. Preliminary studies suggest that this compound may induce apoptosis in cancer cells.

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialInhibition of bacterial growth
Anti-inflammatoryInhibition of 5-lipoxygenase
AnticancerInduction of apoptosis in cancer cell lines

The exact mechanism by which (5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exerts its biological effects is still under investigation. However, initial studies indicate that:

  • It may interact with specific enzymes or receptors involved in inflammatory responses.
  • Computational modeling has suggested potential binding affinities to key molecular targets associated with cancer proliferation pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.